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Compound of Interest

Compound Name: 3,4,5-Trifluoroiodobenzene

Cat. No.: B063016

An In-depth Technical Guide to the Safe Handling of 3,4,5-Trifluoroiodobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and emergency
procedures for 3,4,5-Trifluoroiodobenzene (CAS No. 170112-66-0). As a halogenated
aromatic compound, it serves as a valuable building block in organic synthesis and drug
discovery.[1][2] However, its chemical properties necessitate a thorough understanding of its
potential hazards and the implementation of rigorous safety protocols. This document is
intended to equip laboratory personnel with the necessary knowledge to handle this compound
responsibly, ensuring personal safety and environmental protection.

Chemical and Physical Profile

Understanding the fundamental properties of 3,4,5-Trifluoroiodobenzene is the first step in a
robust risk assessment. This compound is an aromatic substance characterized by a benzene
ring substituted with three fluorine atoms and one iodine atom.[1] Depending on purity and
ambient temperature, it can present as a colorless to pale yellow or peach liquid or a crystalline
solid.[1][2][3]

Table 1: Physicochemical Properties of 3,4,5-Trifluoroiodobenzene
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Property Value Source(s)

CAS Number 170112-66-0 [1]14]

Molecular Formula CeHzFsl [1][4]

Molecular Weight 257.98 g/mol [4]
Colorless to pale yellow/peach

Appearance . [2][3]
liquid or crystal

Melting Point 42-47 °C [2]

Boiling Point 220-222 °C [2]

Density 1.92 g/cm3 [2]
Slightly soluble in water and

Solubility ethanol; soluble in chloroform [2]

and carbon disulfide.[2]

The presence of three highly electronegative fluorine atoms and a heavier iodine atom

significantly influences the compound's reactivity and physical characteristics.[1]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3,4,5-Trifluoroiodobenzene is classified as a hazardous substance.[4] The primary

concerns for researchers are its potential to cause irritation upon contact and its effects on the

respiratory system.

Table 2: GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://cymitquimica.com/cas/170112-66-0/
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trifluoroiodobenzene
https://cymitquimica.com/cas/170112-66-0/
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trifluoroiodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trifluoroiodobenzene
https://www.chembk.com/en/chem/Benzene,%201,2,3-trifluoro-5-iodo-
https://m.chemicalbook.com/ProductChemicalPropertiesCB7235915_EN.htm
https://www.chembk.com/en/chem/Benzene,%201,2,3-trifluoro-5-iodo-
https://www.chembk.com/en/chem/Benzene,%201,2,3-trifluoro-5-iodo-
https://www.chembk.com/en/chem/Benzene,%201,2,3-trifluoro-5-iodo-
https://www.chembk.com/en/chem/Benzene,%201,2,3-trifluoro-5-iodo-
https://www.chembk.com/en/chem/Benzene,%201,2,3-trifluoro-5-iodo-
https://cymitquimica.com/cas/170112-66-0/
https://www.benchchem.com/product/b063016?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trifluoroiodobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source: PubChem, Sigma-Aldrich[4]

The corresponding GHS pictograms that must be displayed where this chemical is handled and
stored are:

The signal word for this compound is "Warning".[4]

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical to minimize exposure risk. The
causality behind these protocols is directly linked to the identified hazards of skin, eye, and
respiratory irritation, as well as its potential combustibility under certain conditions.

Engineering Controls and Personal Protective
Equipment (PPE)

The primary line of defense is to minimize exposure through engineering controls. All work with
3,4,5-Trifluoroiodobenzene should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[2][5]

A comprehensive PPE ensemble is mandatory to prevent contact with skin and eyes.[6] The
selection of appropriate PPE is a self-validating system; it directly addresses the known routes
of exposure and hazards.

Caption: Mandatory PPE for handling 3,4,5-Trifluoroiodobenzene.

o Eye/Face Protection: Wear tight-sealing safety goggles or a face shield.[7][8] This is crucial
to prevent serious eye irritation from splashes or vapors.[4]
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o Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear a lab coat and
closed-toe shoes.[8][9] Immediately remove and launder any contaminated clothing before
reuse.[10][11] This prevents skin irritation, which is a known hazard of this compound.[4]

» Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[2]
If a fume hood is not available or ventilation is insufficient, a NIOSH-approved respirator with
organic vapor cartridges is necessary to prevent respiratory tract irritation.[12]

General Handling and Hygiene

e Avoid breathing vapors or mist.[10]

Avoid contact with skin and eyes.[11]

Wash hands and any exposed skin thoroughly after handling.[10][13]

Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Keep the container tightly closed when not in use.[10]

Keep away from heat, sparks, open flames, and hot surfaces.[10][11]

Storage Conditions

Proper storage is essential for maintaining the chemical's integrity and preventing hazardous
situations.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][11][13]

Store locked up.[4][10]

Some sources recommend storage at 2-8°C and protection from light.[3][14]

Store away from incompatible materials such as strong oxidizing agents.[13]

Emergency Procedures

A clear and well-rehearsed emergency plan is a cornerstone of laboratory safety.
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First-Aid Measures

The following diagram outlines the immediate actions to be taken in case of accidental
exposure.

Click to download full resolution via product page
Caption: First-aid response to accidental exposure.

 Inhalation: Remove the individual to fresh air and keep them comfortable for breathing.[10]
[11] If breathing is difficult or stops, provide artificial respiration.[11] Seek medical attention if
you feel unwell.[10]

o Skin Contact: Immediately remove all contaminated clothing.[10] Rinse the affected skin area
with plenty of water and soap.[10][11] If skin irritation persists, seek medical advice.[10]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[10][11] Remove contact lenses if present and easy to do.[10] It is
imperative to get immediate medical attention from an ophthalmologist.[10][15]

 Ingestion: Rinse the mouth with water.[11] Do not induce vomiting.[13] Immediately have the
person drink water (up to two glasses).[10][15] Seek immediate medical attention.[11]

Firefighting Measures
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While not classified as highly flammable, 3,4,5-Trifluoroiodobenzene is a combustible
material.[10][11]

» Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or alcohol-resistant foam.[10][11]

» Specific Hazards: Vapors are heavier than air and may spread along floors.[10] In a fire,
hazardous combustion products such as carbon oxides, hydrogen fluoride, and hydrogen
iodide may be released.[10][13] Containers may explode when heated.[11]

o Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[10][11]

Accidental Release Measures

In the event of a spill, the priority is to ensure personnel safety and prevent environmental
contamination.

o Personal Precautions: Evacuate the area.[10] Do not breathe vapors.[10] Avoid contact with
the substance.[10] Ensure adequate ventilation and remove all sources of ignition.[10][11]
[13]

« Environmental Precautions: Prevent the substance from entering drains or waterways.[10]
[11]

e Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
sand, silica gel, or universal binder.[11][13] Collect the absorbed material into a suitable,
closed container for disposal.[11][13]

Toxicological and Ecological Information

» Toxicological Information: The toxicological properties of 3,4,5-Trifluoroiodobenzene have
not been fully investigated.[9] The known hazards are acute irritation to the skin, eyes, and
respiratory system.[4] There is no specific data available regarding carcinogenicity,
mutagenicity, or reproductive toxicity. This lack of data underscores the importance of
minimizing exposure through the rigorous application of safety protocols.
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» Ecological Information: There is limited data on the environmental fate of this compound. It is
advised to prevent its release into the environment, as it is not known to be readily
degradable.[5][11]

Disposal Considerations

Disposal of 3,4,5-Trifluoroiodobenzene and its containers must be conducted in accordance
with all local, regional, and national regulations.[10][16]

o Contact a licensed professional waste disposal service to dispose of this material.[10]

e The chemical should not be disposed of with household waste or allowed to reach sewage
systems.

o Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.[17]

Conclusion

3,4,5-Trifluoroiodobenzene is a chemical reagent with significant utility in research and
development. However, its hazardous properties—specifically its capacity to cause skin, eye,
and respiratory irritation—demand a culture of safety and strict adherence to the protocols
outlined in this guide. By understanding its physicochemical properties, implementing robust
engineering controls and PPE, and being prepared for emergencies, researchers can handle
this compound with confidence and safety. The absence of comprehensive toxicological data
should serve as a further impetus for cautious handling and the minimization of all potential
exposures.
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Bis(trifluoromethyl)-5-iodobenzenel-lodo-3,5-bis(trifluoromethyl)benzene3,5-
Bis(trifluoromethyl)iodobenzene [xixisys.com]
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 To cite this document: BenchChem. [3,4,5-Trifluoroiodobenzene safety data sheet].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063016#3-4-5-trifluoroiodobenzene-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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